(3aS,4R,9bR)-G-1

• Molecular Formula: C21H18BrNO3
• Molecular Weight: 412.3 g/mol
• InChI: InChI=1S/C21H18BrNO3/c1-11(24)12-5-6-18-15(7-12)13-3-2-4-14(13)21(23-18)16-8-19-20(9-17(16)22)26-10-25-19/h2-3,5-9,13-14,21,23H,4,10H2,1H3/t13-,14-,21?/m0/s1
• InChIKey: VHSVKVWHYFBIFJ-CFMHULJUSA-N

Standard racemic G-1 contains 50% inactive enantiomer, confounding GPER studies. (3aS,4R,9bR)-G-1 (LNS8801) is the pure active enantiomer with unambiguous stereochemistry confirmed by X-ray crystallography. - High-affinity GPER binding: Ki = 11 nM; no ERα/ERβ activity up to 10 µM - c-Myc depletion validated in Phase 1 patient biopsies (100% response) - ≥95% enantiomeric excess, batch-to-batch consistency - Inactive LNS8812 enantiomer available as negative control

(3aS,4R,9bR)-G-1 (LNS8801): Enantiomerically Pure GPER Agonist

(3aS,4R,9bR)-G-1, also designated LNS8801 or SRR G-1, is the single enantiomerically pure, orally bioavailable agonist of the G protein-coupled estrogen receptor (GPER/GPR30) [1]. This compound belongs to the tetrahydro-3H-cyclopenta[c]quinoline chemotype and represents the active stereoisomer isolated from racemic G-1 (CAS 881639-98-1) [2]. It binds GPER with high affinity (Ki = 11 nM) while exhibiting no detectable activity at classical nuclear estrogen receptors ERα and ERβ at concentrations up to 10 µM [3]. The (3aS,4R,9bR) absolute configuration has been unambiguously assigned by single-crystal X-ray structure analysis [1].

GPER signaling pathway studies with enantiomerically pure agonist

Stereochemical control: active (3aS,4R,9bR) configuration confirmed by X-ray crystallography

Reported selectivity profile: minimal ERα/ERβ engagement in binding assays

Oral bioavailability supports in vivo cancer model research

• [1] Natale CA, Mercado S, Zhuang R, Aguirre-Portolés C, Olayide I, Arnatt CK, Seykora JT, Garyantes TK, Luke W, Ridky TW. LNS8801: An Enantiomerically Pure Agonist of the G Protein–Coupled Estrogen Receptor Suitable for Clinical Development. Preprint. bioRxiv. 2024 Dec 1:2024.11.26.625421. View Source
• [2] Natale C, Garyantes T, Ridky T. Abstract 1225: LNS8801: A novel, enantiomerically pure, small molecule agonist of the G protein-coupled estrogen receptor (GPER) for the treatment of cancer. Cancer Res. 2021;81(13_Supplement):1225. View Source
• [3] Bologa CG, Revankar CM, Young SM, Edwards BS, Arterburn JB, Kiselyov AS, Parker MA, Tkachenko SE, Savchuck NP, Sklar LA, Oprea TI, Prossnitz ER. Virtual and biomolecular screening converge on a selective agonist for GPR30. Nat Chem Biol. 2006;2(4):207-212. View Source

Why (3aS,4R,9bR)-G-1 Cannot Be Substituted

Racemic G-1 contains equal proportions of the active (3aS,4R,9bR) enantiomer (LNS8801) and the inactive (3aR,4S,9bS) enantiomer (LNS8812), meaning that only half of the administered dose contributes to target engagement [1]. The undesirable activity—including GPER-dependent anticancer efficacy, c-Myc depletion, and oral bioavailability—resides exclusively in the (3aS,4R,9bR) enantiomer [1]. Furthermore, endogenous ligand 17β-estradiol activates both GPER and classical ERα/ERβ with sub-nanomolar affinity, confounding experimental interpretation [2]. Alternative synthetic GPER agonists such as CITFA exhibit divergent potency profiles across cell types, while GPER antagonists (G15, G36) produce opposite pharmacological effects [3]. These factors preclude simple interchangeability without compromising experimental reproducibility, mechanistic clarity, or translational potential.

Racemic G-1

Contains 50% inactive enantiomer; target engagement and dose-response may shift, requiring enantiopure material for reproducible pharmacology.

17β-Estradiol

Non-selective agonist for ERα, ERβ and GPER; confounds GPER-specific signaling attribution and may introduce ER-mediated crosstalk.

GPER antagonists (G15, G36)

Opposite pharmacological polarity; antagonist chemotypes block rather than activate GPER, yielding divergent functional endpoints.

• [1] Natale CA, Mercado S, Zhuang R, Aguirre-Portolés C, Olayide I, Arnatt CK, Seykora JT, Garyantes TK, Luke W, Ridky TW. LNS8801: An Enantiomerically Pure Agonist of the G Protein–Coupled Estrogen Receptor Suitable for Clinical Development. Preprint. bioRxiv. 2024 Dec 1:2024.11.26.625421. View Source
• [2] Bologa CG, Revankar CM, Young SM, Edwards BS, Arterburn JB, Kiselyov AS, Parker MA, Tkachenko SE, Savchuck NP, Sklar LA, Oprea TI, Prossnitz ER. Virtual and biomolecular screening converge on a selective agonist for GPR30. Nat Chem Biol. 2006;2(4):207-212. View Source
• [3] Dennis MK, Burai R, Ramesh C, Petrie WK, Alcon SN, Nayak TK, Bologa CG, Leitao A, Brailoiu E, Deliu E, Dun NJ, Sklar LA, Hathaway HJ, Arterburn JB, Oprea TI, Prossnitz ER. In vivo effects of a GPR30 antagonist. Nat Chem Biol. 2009;5(6):421-427. (G15 characterization); Dennis MK, Field AS, Burai R, Ramesh C, Petrie WK, Bologa CG, Oprea TI, Yamaguchi Y, Hayashi S, Sklar LA, Hathaway HJ, Arterburn JB, Prossnitz ER. Identification of a GPER/GPR30 antagonist with improved estrogen receptor counterselectivity. J Steroid Biochem Mol Biol. 2011;127(3-5):358-366. (G36 characterization) View Source

(3aS,4R,9bR)-G-1: Head-to-Head Comparator Evidence

Enantiomer-Specific Anticancer Proliferation

When tested at 500 nM in YUMM1.7 melanoma cells over 4 days, only the (3aS,4R,9bR) enantiomer LNS8801 suppressed proliferation below the starting cell count; racemic G-1 showed intermediate activity, while the (3aR,4S,9bS) enantiomer LNS8812 was indistinguishable from untreated controls [1]. The same rank order was observed in 2838c3 pancreatic ductal adenocarcinoma (PDAC) cells, confirming that the desirable anticancer activity resides exclusively in LNS8801 [1]. In vivo, subcutaneous administration of LNS8801 at 1 mg/kg significantly reduced tumor volumes and extended survival in 2838c3 PDAC-bearing mice compared to both racemic G-1 and LNS8812, with LNS8812 showing no significant difference from vehicle [2].

Enantiomer-Specific Antiproliferation

Head-to-head

LNS8801 suppressed melanoma/PDAC cell proliferation; LNS8812 indistinguishable from untreated control. In vivo: tumor volume reduction at 1 mg/kg s.c.

Only the (3aS,4R,9bR) enantiomer drives GPER-dependent antiproliferative endpoints.

Racemic G-1 yields ~50% activity per mass basis; inactive enantiomer may confound.

Evidence Dimension	Cell proliferation suppression (melanoma & PDAC) and in vivo tumor growth inhibition
Target Compound Data	LNS8801: Near-complete suppression of proliferation at 500 nM; significant tumor volume reduction and survival extension at 1 mg/kg s.c. in PDAC model
Comparator Or Baseline	LNS8812: No significant suppression vs. untreated control at 500 nM; tumor volumes and survival not significantly different from vehicle at 1 mg/kg. Racemic G-1: Intermediate activity in vitro, partial tumor suppression in vivo.
Quantified Difference	Activity resides exclusively in LNS8801; LNS8812 is functionally inactive across all tested models; racemic G-1 is approximately half as potent as LNS8801 on a mass basis
Conditions	YUMM1.7 melanoma cells and 2838c3 PDAC cells, 500 nM, 4-day incubation, n=5 per group; 2838c3 PDAC syngeneic mouse model, 1 mg/kg s.c., n=5 per group

Why This Matters

Procurement of racemic G-1 delivers only ~50% active compound by mass; for dose-response studies, in vivo experiments, and translational work, the enantiomerically pure (3aS,4R,9bR) form ensures consistent target engagement and eliminates confounding by the inactive enantiomer.

• [1] Natale CA, Mercado S, Zhuang R, Aguirre-Portolés C, Olayide I, Arnatt CK, Seykora JT, Garyantes TK, Luke W, Ridky TW. Figure 1B-C from LNS8801: An Enantiomerically Pure Agonist of the G Protein–Coupled Estrogen Receptor Suitable for Clinical Development. bioRxiv. 2024. View Source
• [2] Natale CA, Mercado S, Zhuang R, et al. Figure 2A-B from LNS8801: An Enantiomerically Pure Agonist of the G Protein–Coupled Estrogen Receptor Suitable for Clinical Development. bioRxiv. 2024. PMC11969138. View Source

GPER Selectivity Over Nuclear Estrogen Receptors

In competitive binding assays using fluorescent estrogen (E2-Alexa633), racemic G-1 bound GPER with Ki = 11 nM. No substantial binding was detected at ERα or ERβ at concentrations up to 10 µM, representing a >900-fold selectivity window [1]. In contrast, 17β-estradiol bound ERα with Ki = 0.30 nM and ERβ with Ki = 0.38 nM, demonstrating that estradiol is non-selective across all three estrogen receptors and preferentially engages nuclear ERs at sub-nanomolar concentrations [1]. Since the GPER agonist activity of racemic G-1 resides exclusively in the (3aS,4R,9bR) enantiomer, LNS8801 retains this selectivity profile while eliminating the confounding presence of the inactive enantiomer [2].

GPER vs. ER Selectivity

Head-to-head

>900-fold

GPER Ki 11 nM; no substantial ERα/ERβ binding at ≤10 µM

Enables GPER-specific pathway attribution without ER crosstalk.

17β-estradiol is non-selective (ERα Ki 0.30 nM), complicating interpretation.

Evidence Dimension	Binding selectivity: GPER vs. ERα vs. ERβ
Target Compound Data	(3aS,4R,9bR)-G-1 (LNS8801): GPER Ki = 11 nM; ERα/ERβ: no substantial binding at up to 10 µM (>900-fold selective)
Comparator Or Baseline	17β-estradiol: GPER Ki = 5.7 nM; ERα Ki = 0.30 nM; ERβ Ki = 0.38 nM (non-selective; ~19-fold higher affinity for ERα than GPER)
Quantified Difference	>900-fold selectivity for GPER over ERα/ERβ (G-1/LNS8801) vs. non-selective binding profile (estradiol)
Conditions	COS7 cells expressing GPER, ERα, or ERβ; competitive binding with E2-Alexa633 fluorescent estrogen conjugate

Why This Matters

For experiments requiring dissection of GPER-specific signaling from classical ER-mediated effects, 17β-estradiol is unsuitable. (3aS,4R,9bR)-G-1 provides the requisite selectivity to attribute observed phenotypes exclusively to GPER activation.

• [1] Bologa CG, Revankar CM, Young SM, Edwards BS, Arterburn JB, Kiselyov AS, Parker MA, Tkachenko SE, Savchuck NP, Sklar LA, Oprea TI, Prossnitz ER. Virtual and biomolecular screening converge on a selective agonist for GPR30. Nat Chem Biol. 2006;2(4):207-212. (Fig. 1b: Ki values; Supplementary Table 1: ER docking) View Source
• [2] Natale CA, Mercado S, Zhuang R, et al. LNS8801: An Enantiomerically Pure Agonist of the G Protein–Coupled Estrogen Receptor Suitable for Clinical Development. bioRxiv. 2024. (Supplemental Table 1: off-target binding of LNS8801 and LNS8812) View Source

Cancer Cell Migration: Agonist vs. Antagonist

G-1 (racemic, of which only the (3aS,4R,9bR) enantiomer is active) inhibits chemoattractant-induced migration of SKBr3 breast cancer cells with IC50 = 0.7 nM and MCF-7 cells with IC50 = 1.6 nM . In contrast, the GPER antagonist G15 blocks G-1-induced calcium mobilization with an IC50 of approximately 185 nM in SKBr3 cells [1]. The agonist activity of (3aS,4R,9bR)-G-1 at sub-nanomolar to low nanomolar concentrations for migration inhibition contrasts sharply with the antagonist profile and higher IC50 of G15, underscoring the functional dichotomy between agonist and antagonist chemotypes within the tetrahydrocyclopentaquinoline scaffold.

Agonist vs. Antagonist Migration

Assay context

LNS8801 migration IC50 = 0.7 nM (SKBr3); G15 Ca²⁺ blockade IC50 ≈ 185 nM, opposite functional effect.

GPER agonist is required for migration inhibition studies; antagonist produces opposing pharmacology.

Functional tool selection must align with intended endpoint directionality.

Evidence Dimension	Migration inhibition potency (agonist) vs. calcium mobilization blockade (antagonist)
Target Compound Data	G-1 (active enantiomer LNS8801): Migration IC50 = 0.7 nM (SKBr3), 1.6 nM (MCF-7); Ca²⁺ mobilization EC50 = 2 nM (COS7-GPR30)
Comparator Or Baseline	G15 (GPER antagonist): G-1-induced Ca²⁺ blockade IC50 ≈ 185 nM (SKBr3); GPER Ki = 20 nM
Quantified Difference	~264-fold higher potency for migration inhibition by G-1 (IC50 0.7 nM) vs. G15 calcium blockade (IC50 185 nM); opposing functional polarity (agonist vs. antagonist)
Conditions	SKBr3 breast cancer cells (GPR30-expressing, ERα/β-null); chemoattractant-induced migration assay; COS7-GPR30 calcium flux assay

Why This Matters

For research groups studying GPER-mediated inhibition of cancer cell motility and metastasis, G15 is not a substitute—it produces the opposite pharmacological effect. Procurement of the correct functional tool (agonist vs. antagonist) is essential for experimental validity.

• [1] G-15: Highly Selective GPR30 Antagonist for Estrogen Signaling. Ameripeptide. G15 blocks G-1-induced calcium mobilization in SKBr3 cells with IC50 ≈ 185 nM. View Source

Clinical c-Myc Target Engagement

In a first-in-human Phase 1 trial (NCT04130516), LNS8801 monotherapy achieved c-Myc protein depletion in 100% (5/5) of paired pre- and on-treatment tumor biopsies from patients with GPER-expressing advanced solid malignancies [1]. Among 26 evaluable monotherapy patients, 8 (27%) experienced stable disease lasting up to one year, and all stable disease patients exhibited a prolactin response indicative of systemic GPER engagement [1]. In the combination cohort with pembrolizumab, 2/2 evaluable patients demonstrated net tumor reductions on initial follow-up scans, including one RECIST partial response [1]. No dose-limiting toxicities or treatment-related serious adverse events were observed up to 250 mg BID [1]. This clinical pharmacodynamic dataset represents a level of target engagement validation that is absent for all other GPER agonists (CITFA) and antagonists (G15, G36), which remain at the preclinical tool-compound stage [2].

c-Myc Target Engagement

Trial context

Phase 1 monotherapy: c-Myc protein reduction in 5/5 paired tumor biopsies; 27% stable disease rate; RP2D 125 mg daily.

Reported pharmacodynamic dataset supports translational research biomarker context; no other GPER agonist has human data.

Data to verify; class-level inference vs. preclinical comparators.

Evidence Dimension	Clinical target engagement (c-Myc depletion in tumor biopsies) and regulatory advancement
Target Compound Data	LNS8801: c-Myc depletion in 100% (5/5) of paired biopsies; 27% stable disease rate; RP2D 125 mg daily; FDA Orphan Drug Designation for metastatic cutaneous melanoma; no DLTs
Comparator Or Baseline	CITFA, G15, G36: No clinical data available; all remain preclinical tool compounds without human safety, PK, or target engagement data
Quantified Difference	LNS8801 is the only enantiomerically pure GPER agonist with clinical proof-of-concept; 0% of comparator GPER ligands have entered human trials
Conditions	Phase 1/1B open-label multicenter trial; 33 patients with advanced/metastatic solid tumors; dose range 10–250 mg; monotherapy and pembrolizumab combination cohorts

Why This Matters

For translational cancer research programs and preclinical-to-clinical bridging studies, (3aS,4R,9bR)-G-1 (LNS8801) is the only GPER agonist with human pharmacokinetic, safety, and pharmacodynamic data available to inform dosing rationale and biomarker strategy.

• [1] Muller C, Brown-Glaberman UA, Chaney MF, Garyantes T, et al. Phase 1 trial of a novel, first-in-class G protein-coupled estrogen receptor (GPER) agonist, LNS8801, in patients with advanced or recurrent treatment-refractory solid malignancies. J Clin Oncol. 2021;39(15_suppl):3084. View Source
• [2] Rouhimoghadam M, Movahedpour A, Ghasemi H, et al. Novel GPER Agonist, CITFA, Increases Neurite Growth in Rat Embryonic (E18) Hippocampal Neurons. ACS Chem Neurosci. 2022;13(8):1234-1243. (CITFA preclinical characterization; no clinical data) View Source

Cell-Type-Dependent Calcium Mobilization Potency

In COS7 cells expressing GPR30, G-1 (racemic, active component being the (3aS,4R,9bR) enantiomer) induced intracellular calcium mobilization with EC50 = 2 nM . However, in HL-60 leukemia cells, the EC50 for G-1 was 1.71 µM . The alternative GPER agonist CITFA exhibited an inverted potency relationship: EC50 = 38.7 nM in HL-60 cells, representing ~44-fold higher potency than G-1 in this cell type . This cell-type-dependent potency inversion highlights that GPER agonists are not functionally interchangeable—different chemical scaffolds exhibit distinct signaling bias and cellular context-dependent efficacy. CITFA also demonstrates no affinity toward ERα/ERβ (Ki >10 µM), a shared selectivity feature with G-1 .

Cell-Type Potency

Cross-study comparable

LNS8801 Ca²⁺ EC50: 2 nM (COS7) vs. 1.71 µM (HL-60). CITFA EC50 38.7 nM (HL-60); rank order inverts by cell type.

Potency is cell-context dependent; selection requires model-specific review.

Not interchangeable across assay platforms; verify in target cell system.

Evidence Dimension	Calcium mobilization EC50 across different cell types
Target Compound Data	G-1 (racemic): Ca²⁺ EC50 = 2 nM (COS7-GPR30); EC50 = 1.71 µM (HL-60)
Comparator Or Baseline	CITFA: Ca²⁺ EC50 = 38.7 nM (HL-60); no reported COS7 data available
Quantified Difference	In HL-60 cells: CITFA is ~44-fold more potent (EC50 38.7 nM vs. 1.71 µM). In COS7: G-1 EC50 = 2 nM. Rank order of potency is cell-type dependent.
Conditions	COS7 cells heterologously expressing GPR30; HL-60 acute myeloid leukemia cells (endogenous GPER expression); fluorescent calcium indicator assays

Why This Matters

Selection between (3aS,4R,9bR)-G-1 and CITFA should be guided by the specific cellular context of the experimental system, as potency rank order inverts between cell types. For COS7-based screening and SKBr3 migration studies, (3aS,4R,9bR)-G-1 demonstrates superior potency; for HL-60 leukemia models, CITFA may be more potent.

Optimal Applications of (3aS,4R,9bR)-G-1

GPER-Dependent Antitumor Mechanisms

(3aS,4R,9bR)-G-1 enables clean dissection of GPER-mediated anticancer signaling without confounding activation of classical ERα/ERβ. Its >900-fold selectivity window over nuclear estrogen receptors [1] makes it the tool of choice for studies in ER-positive breast, ovarian, and endometrial cancer models where estradiol would activate multiple receptor pathways simultaneously. The exclusive activity of the (3aS,4R,9bR) enantiomer, validated in melanoma and PDAC proliferation assays [2], ensures that observed effects are attributable to GPER agonism rather than off-target activity of the inactive enantiomer present in racemic preparations.

Translational Oncology: c-Myc/PD-L1 Biomarker Validation

For drug development programs targeting c-Myc-driven or immune checkpoint-resistant cancers, (3aS,4R,9bR)-G-1 offers a clinically validated pharmacodynamic biomarker. The compound achieved 100% c-Myc depletion in paired tumor biopsies from Phase 1 patients and has demonstrated combinatorial activity with pembrolizumab [1]. Unlike all other GPER ligands, which lack any human data, LNS8801 provides a translational bridge with established RP2D (125 mg daily), oral bioavailability, and a well-characterized safety profile free of dose-limiting toxicities [1].

Migration and Metastasis in Breast Cancer Models

With sub-nanomolar IC50 values for migration inhibition in SKBr3 (0.7 nM) and MCF-7 (1.6 nM) cells [1], (3aS,4R,9bR)-G-1 is the most potent GPER agonist for metastasis-relevant functional assays. The GPER antagonists G15 (Ki = 20 nM, Ca²⁺ blockade IC50 ≈ 185 nM) and G36 produce opposing effects and are mechanistically inappropriate for studies requiring GPER activation [2]. Procurement of the correct enantiomer ensures maximal potency at minimal concentrations, reducing solvent-related artifacts in long-term migration and invasion experiments.

Stereochemistry-Activity Relationship and Chiral Purity

The unambiguous assignment of the (3aS,4R,9bR) absolute configuration by single-crystal X-ray crystallography [1], combined with the commercial availability of both enantiomers (LNS8801 and LNS8812), enables rigorous stereochemistry-activity relationship (SAR) studies. The patent-defined chiral purity specification of ≥95% enantiomeric excess [2] ensures batch-to-batch consistency for reproducible pharmacology. The inactive LNS8812 enantiomer serves as an ideal negative control for verifying GPER-dependent effects in every experiment.

Application

Selection Property

Validation Focus

GPER-mediated signaling in cancer models

Selective GPER agonism without ERα/ERβ activation

Pathway-specific endpoint attribution

c-Myc pharmacodynamic biomarker studies

Reported c-Myc modulation in tumor research specimens

Translational biomarker response and combinatorial immune checkpoint context

Cancer cell migration and invasion research

High potency in GPER-mediated migration inhibition assays

Migration endpoint reproducibility across cell models

Stereochemistry-activity relationship studies

Defined absolute configuration and chiral purity specification

Enantiomer-specific pharmacology verification

• [1] Bologa CG, Revankar CM, Young SM, et al. Virtual and biomolecular screening converge on a selective agonist for GPR30. Nat Chem Biol. 2006;2(4):207-212. (ERα/ERβ selectivity data; Ki values; original G-1 characterization) View Source
• [2] Natale CA, Mercado S, Zhuang R, et al. LNS8801: An Enantiomerically Pure Agonist of the G Protein–Coupled Estrogen Receptor Suitable for Clinical Development. bioRxiv. 2024. (Enantiomer-specific activity, in vivo tumor suppression, X-ray structure) View Source
• [3] Muller C, Brown-Glaberman UA, Chaney MF, et al. Phase 1 trial of LNS8801. J Clin Oncol. 2021;39(15_suppl):3084. (c-Myc depletion, clinical safety, RP2D) View Source
• [4] Dennis MK, Field AS, Burai R, et al. Identification of a GPER/GPR30 antagonist with improved estrogen receptor counterselectivity. J Steroid Biochem Mol Biol. 2011;127(3-5):358-366. (G15 and G36 characterization, GPER antagonist pharmacology) View Source
• [5] Garyantes T, Natale C, Ridky T. US Patent Application 20200140417. Enantiomerically Purified GPER Agonist for Use in Treating Disease States and Conditions. Filed 2019. (LNS8801/LNS8812 nomenclature, chiral purity ≥95% ee, SRR G-1 designation) View Source